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Introduction

Diethylaminoethyl cellulose (DEAE-cellulose) is a positively charged resin widely utilized in
biochemical research and biopharmaceutical manufacturing for the separation and purification
of biomolecules.[1][2] It functions as a weak anion exchanger, making it particularly effective for
purifying negatively charged molecules such as proteins and nucleic acids.[1][3] This guide
provides a detailed examination of the core characteristics of DEAE-cellulose, including its
chemical structure, functional groups, and the fundamental principles governing its application
in chromatography.

DEAE-cellulose consists of a cellulose backbone, a naturally occurring polysaccharide, which
is chemically modified to incorporate diethylaminoethyl (DEAE) functional groups.[3] These
functional groups impart a positive charge to the cellulose matrix at pH values below the pKa of
the tertiary amine, enabling it to reversibly bind to negatively charged biomolecules. The
release of bound molecules is typically achieved by increasing the salt concentration or the pH
of the elution buffer.

Chemical Structure and Functional Groups

The foundational structure of DEAE-cellulose is the linear polysaccharide cellulose, which is
composed of repeating 3(1 - 4) linked D-glucose units. The key modification is the
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etherification of the hydroxyl groups of the glucose residues with a diethylaminoethyl (DEAE)
group, specifically -(CHz2)2-N(CzHs)2.

The functional component of DEAE-cellulose is the tertiary amine within the DEAE group. In
an aqueous solution with a pH below its pKa (approximately 10-11.5), this amine group
becomes protonated, acquiring a positive charge. This positive charge is the basis for its utility
as an anion exchanger, as it facilitates electrostatic interactions with negatively charged
molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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